Cas no 2229109-38-8 (2-(6-chloropyridin-2-yl)butanedioic acid)

• Product Name: 2-(6-chloropyridin-2-yl)butanedioic acid
• CAS No: 2229109-38-8
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5853305
• PubChem ID: 165969396
• Update Time: 2025-05-20

2-(6-chloropyridin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-2-yl)butanedioic acid
• 2229109-38-8
• EN300-2005030

• Inchi： 1S/C9H8ClNO4/c10-7-3-1-2-6(11-7)5(9(14)15)4-8(12)13/h1-3,5H,4H2,(H,12,13)(H,14,15)
• InChI Key： JDTYJHOWMIRTAS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(=O)O)CC(=O)O)=N1

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-(6-chloropyridin-2-yl)butanedioic acid

Introduction to 2-(6-chloropyridin-2-yl)butanedioic Acid (CAS No. 2229109-38-8)

2-(6-chloropyridin-2-yl)butanedioic acid, identified by the CAS registry number CAS No. 2229109-38-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The chemical structure of 2-(6-chloropyridin-2-yl)butanedioic acid consists of a pyridine ring substituted with a chlorine atom at the 6-position and a butanedioic acid moiety attached at the 2-position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for various chemical transformations. The compound's ability to form hydrogen bonds, coupled with its aromaticity, contributes to its stability and reactivity under different reaction conditions.

Recent studies have explored the synthesis of cas no. 2229109-38-8 through various routes, including coupling reactions and oxidative processes. Researchers have demonstrated that the compound can be efficiently synthesized using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, which offers high yields and excellent selectivity. These findings have not only improved the accessibility of the compound but also opened new avenues for its application in medicinal chemistry.

In terms of biological activity, cas no. 2229109-38-8 has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, recent investigations have revealed its potential as an inhibitor of certain kinases involved in cancer progression. The compound's ability to modulate these targets suggests its potential as a lead molecule for anti-cancer drug development.

Beyond pharmacological applications, cas no. 2229109-38-8 has also been studied for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks hold promise for applications in gas storage, catalysis, and sensing technologies.

The environmental impact of cas no. 2229109-38-8 has also been a topic of recent research. Studies have assessed its biodegradability and toxicity under various conditions, providing insights into its safety profile for industrial and medical use. These evaluations are crucial for ensuring sustainable practices in the production and application of this compound.

In conclusion, cas no. 22457747, or more specifically CAS No. 574745, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis and bioactivity, position it as a valuable asset in both academic and industrial settings.